Cas no 1240571-60-1 (3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole
• CAS No: 1240571-60-1
• MF: C₉H₅Br₂F₂N₃
• MW: 352.960906744003
• MDL: MFCD16811183
• CID: 4690324
• Update Time: 2025-11-01

3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole
• FC1=CC(CN2N=C(Br)N=C2Br)=CC(F)=C1
• 3,5-Dibromo-1-(3,5-difluorobenzyl)-1H-1,2,4-triazole

• MDL： MFCD16811183
• Inchi： 1S/C9H5Br2F2N3/c10-8-14-9(11)16(15-8)4-5-1-6(12)3-7(13)2-5/h1-3H,4H2
• InChI Key： BWUIUOKZWRILHT-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC1C=C(C=C(C=1)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 30.7

Additional information on 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole

Introduction to 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole (CAS No. 1240571-60-1)

3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole (CAS No. 1240571-60-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include bromine and fluorine substituents, as well as a triazole ring. These features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The triazole ring is a well-known moiety in medicinal chemistry due to its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of bromine and fluorine atoms in the structure of 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole further enhances its pharmacological profile by modulating its lipophilicity and metabolic stability. These modifications can significantly impact the compound's ability to cross biological membranes and interact with specific molecular targets.

Recent studies have explored the potential of 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole in various therapeutic areas. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole has shown promise as an antibacterial agent. Research conducted at the University of California revealed that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The study highlighted the compound's ability to interfere with bacterial cell wall synthesis and DNA replication processes.

The potential applications of 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole extend beyond antimicrobial therapy. Recent advancements in cancer research have identified this compound as a potential candidate for cancer treatment. A study published in the Cancer Research Journal reported that 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole exhibits selective cytotoxicity against various cancer cell lines. The mechanism underlying this activity involves the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

The structural versatility of 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the triazole ring and the phenyl group, researchers can optimize the compound's pharmacological properties for specific therapeutic applications. For example, altering the position or number of bromine and fluorine atoms can fine-tune the compound's lipophilicity and solubility characteristics.

In terms of safety and toxicity profiles, preliminary studies suggest that 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety and efficacy before advancing to clinical trials. These studies will focus on assessing pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

The synthesis of 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole involves a series of well-established chemical reactions. The process typically begins with the preparation of a suitable starting material containing the triazole ring. Subsequent steps involve introducing bromine and fluorine substituents through electrophilic aromatic substitution reactions or other appropriate methodologies. The overall synthetic route is designed to be scalable and cost-effective for large-scale production.

In conclusion, 3,5-Dibromo-1-[(3,5-difluorophenyl)methyl]-1H-1，2，4-triazole (CAS No. 1240571-60-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as antimicrobial therapy and cancer treatment. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its pharmacological properties through SAR studies, this compound holds significant promise for advancing medical science.